![molecular formula C10H8FN B3058786 6-Fluoro-7-methylisoquinoline CAS No. 918491-53-9](/img/structure/B3058786.png)
6-Fluoro-7-methylisoquinoline
Overview
Description
6-Fluoro-7-methylisoquinoline is a fluorinated isoquinoline . Fluorinated isoquinolines are important components of pharmaceuticals and materials due to their unique characteristics such as biological activities and light-emitting properties .
Synthesis Analysis
Fluorinated isoquinolines have been synthesized using various methods . These methods can be classified into three categories :Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic aromatic heterocycle with a fluorine atom at position 6 and a methyl group at position 7 . The InChI code for this compound is 1S/C10H8FN/c1-7-4-8-2-3-12-6-9(8)5-10(7)11/h2-6H,1H3 .Chemical Reactions Analysis
Fluorinated isoquinolines have been synthesized using various chemical reactions . For example, one approach involves the rhodium-catalyzed oxidative cross-coupling and /N 2-C 3 cycloaddition of aldimines .Physical and Chemical Properties Analysis
The molecular weight of this compound is 161.18 . It is a powder at room temperature .Scientific Research Applications
Antibacterial Activity
6-Fluoro-7-methylisoquinoline and its derivatives demonstrate significant applications in antibacterial research. For instance, the synthesis of 7-(isoindolin-5-yl)-4-oxoquinoline-3-carboxylic acids, incorporating this compound, has been found effective against Gram-positive bacteria like Staphylococcus aureus and Streptococcus pneumoniae, including quinolone-resistant strains. These compounds also exhibit substantial activity against Gram-negative bacteria, making them potential candidates for developing new antibacterial agents (Hayashi, Takahata, Kawamura, & Todo, 2002).
Antidepressant-like Action
Another significant application of this compound derivatives is in the field of neuropsychopharmacology. 7-Fluoro-1,3-diphenylisoquinoline-1-amine, a closely related compound, has shown promising antidepressant-like effects in rodent models. Studies using animal models of stress induced by maternal separation have indicated that this compound can reverse reductions in self-care behavior, modulating glutamatergic and gamma-aminobutyric acid (GABA)ergic systems in rats (Pesarico, Rosa, Stangherlin, Mantovani, Zeni, & Nogueira, 2017).
Synthesis of Alkaloids and Other Compounds
The structural flexibility of this compound allows it to be a key intermediate in the synthesis of various complex molecules. For instance, a novel synthesis method for 7-hydroxy-6-methoxy-1-methylisoquinoline, an alkaloid, was developed using derivatives of this compound, highlighting its utility in natural product synthesis and drug development (Melzer, Felber, & Bracher, 2018).
DNA Interaction Studies
Compounds like 6-carbamylmethyl-8-methyl-7(5)H-cyclopenta[f]isoquinolin-3-(2H)-one, designed based on derivatives of this compound, have been investigated for their potential to bind specifically to native deoxyribonucleic acid (DNA), indicating the role of these compounds in understanding DNA interactions and possibly in drug design (Kundu, Wright, Perlman, Hallett, & Heidelberger, 1975).
Anticancer Research
Derivatives of this compound are also being explored for their potential in anticancer therapy. For example, tetracyclic fluoroquinolones synthesized using these compounds have shown promising results as dual-acting antibacterial and anticancer agents, exhibiting antimicrobial activity and growth inhibition in cancer cell lines (Al-Trawneh, Zahra, Kamal, El-Abadelah, Zani, Incerti, Cavazzoni, Alfieri, Petronini, & Vicini, 2010).
In Vivo Imaging Applications
Furthermore, this compound analogs have been evaluated for in vivo imaging applications. Studies have been conducted to develop 18F-labeled TSPO PET radioligands based on ER176, using fluorine-containing analogs of this compound, demonstrating their potential in imaging biomarkers of inflammation in the human brain (Lee, Siméon, Liow, Morse, Gladding, Montero Santamaria, Henter, Zoghbi, Pike, & Innis, 2022).
Mechanism of Action
While the specific mechanism of action for 6-Fluoro-7-methylisoquinoline is not mentioned in the search results, fluorinated isoquinolines, in general, are known to selectively inhibit bacterial type II topoisomerase enzymes, DNA gyrase and topoisomerase IV, which are required for bacterial DNA replication, transcription, repair, and recombination .
Safety and Hazards
Future Directions
Fluorinated isoquinolines have attracted a great deal of attention over the past several decades due to their potential applications in pharmaceuticals and materials . A number of fluorinated isoquinolines have been synthesized because of the remarkable progress in synthetic methodologies for fluorinated heterocycles . Substantial enhancements of bioactivities have been observed with respect to some fluorinated isoquinoline derivatives in comparison with the activities of the corresponding fluorine-free compounds .
Properties
IUPAC Name |
6-fluoro-7-methylisoquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FN/c1-7-4-9-6-12-3-2-8(9)5-10(7)11/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKOIQEWATSYMIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CN=C2)C=C1F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20612149 | |
Record name | 6-Fluoro-7-methylisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20612149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
918491-53-9 | |
Record name | 6-Fluoro-7-methylisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20612149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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